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Compound of Interest

Compound Name: (S)-(+)-2-Methylbutyronitrile

CAS No.: 25570-03-0

Cat. No.: B3119827

Get Quote

(S)-(+)-2-Methylbutyronitrile (CAS: 25570-03-0) is a highly valuable chiral building block used

extensively in pharmaceutical synthesis and agrochemical development[1]. However, its utility

is matched by its significant hazard profile: it is a volatile, flammable liquid that poses acute

toxicity risks via oral, dermal, and inhalation routes[1].

As a Senior Application Scientist, I have designed this comprehensive guide to bridge the gap

between standard Safety Data Sheets (SDS) and practical, field-proven laboratory execution.

Our goal is to provide a self-validating system of protocols that ensures both researcher safety

and experimental integrity.

PART 1: Executive Summary & Chemical Profile
Before handling this compound, personnel must understand its baseline quantitative properties.

The low flash point and high vapor pressure dictate the physical handling requirements, while

its GHS classification dictates the biological safety measures[2].
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Property Quantitative Value / Classification

Chemical Name (S)-(+)-2-Methylbutyronitrile

CAS Number 25570-03-0

Molecular Formula C₅H₉N

Molecular Weight 83.13 g/mol

Boiling Point 125–126 °C

Flash Point 24.4 °C (76 °F)

Density 0.786 g/mL at 25 °C

GHS Classification
Flammable Liquid (Cat 3); Acute Tox.

Oral/Dermal/Inhalation (Cat 4)

UN Number UN 1993 (Flammable liquid, n.o.s.)

PART 2: Hazard Assessment & Mechanistic Causality
Why does (S)-(+)-2-Methylbutyronitrile require such stringent handling? The answer lies in its

chemical structure and metabolic fate.

1. The Flammability Threat: With a flash point of 24.4 °C (76 °F), the liquid generates sufficient

vapor to ignite at standard room temperature[2]. The vapor pressure ensures that an explosive

headspace can form rapidly if a container is left unsealed, making static electricity a critical

ignition hazard.

2. The Metabolic Toxicity Pathway: Aliphatic nitriles are not merely surface irritants; they are

profound systemic toxins. Upon absorption, the alpha-carbon of the nitrile undergoes oxidation

mediated by hepatic Cytochrome P450 enzymes. This metabolic process releases [3]. Cyanide

subsequently binds to the Fe³⁺ ion in cytochrome c oxidase within the mitochondria, halting the

electron transport chain and causing rapid cellular hypoxia and ATP depletion[3].
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Mechanism of acute toxicity for aliphatic nitriles via cytochrome P450-mediated cyanide

release.

PART 3: Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for handling aliphatic nitriles. The selection of materials

must be dictated by chemical compatibility data, not convenience. A common, critical error in

laboratories is the use of standard nitrile gloves for handling nitrile-based solvents. Due to the

thermodynamic principle of "like dissolves like," upon contact with butyronitrile derivatives,

offering zero breakthrough protection[4].

PPE Category
Recommended Material /
Specification

Mechanistic Causality /
Justification

Hand Protection
Butyl Rubber (≥0.3 mm) or

PE/EVAL (Silver Shield)

Standard nitrile gloves fail via

polymer solvation. Butyl rubber

provides >480 mins

breakthrough resistance

against aliphatic nitriles.

Eye/Face Protection
Indirect-vent chemical splash

goggles + Face shield

Prevents vapor absorption

through ocular mucosa and

protects against splash

hazards during pressurized

transfers.

Body Protection
Flame-Resistant (FR) Lab

Coat & Anti-static footwear

Mitigates ignition risk from

static discharge, crucial given

the chemical's low flash point

(24.4 °C).

Respiratory

NIOSH-approved respirator

with Organic Vapor (OV)

cartridges

Required only if engineering

controls (fume hood) fail or

during spill cleanup, preventing

inhalation of cyanide-

generating vapors.
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PART 4: Operational Protocol: Safe Handling &
Experimental Workflow
To ensure trustworthiness and repeatability, this protocol is designed as a self-validating

system. Each step includes a physical verification check before the researcher is permitted to

proceed.
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1. Environmental Setup
(Class II Fume Hood)

2. PPE Donning
(Butyl Gloves, FR Coat)

 Verify airflow >100 fpm

3. Air-Free Transfer
(Schlenk Line / Syringe)

 Ground & bond vessels

4. Reaction Execution
(Temp < 24°C)

 Monitor internal pressure

5. Waste Segregation
(Halogen-Free Flammable)

 Quench & segregate
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Step-by-step operational workflow for the safe handling and transfer of (S)-(+)-2-
Methylbutyronitrile.

Step-by-Step Methodology: Air-Free Transfer and Reaction
Environmental Setup & Verification:

Action: Conduct all operations inside a certified Class II Type B fume hood.

Validation: Check the magnehelic gauge to ensure a minimum face velocity of 100 fpm

before opening the chemical storage cabinet.

Grounding and Bonding:

Action: Because the chemical is a Category 3 Flammable Liquid, static electricity is an

ignition source. Ground the receiving flask and bond it to the source container using metal

clips[3].

Validation: Use a multimeter to verify electrical continuity (<10 ohms) between the

containers and the ground source.

Air-Free Transfer (Schlenk Technique):

Action: Purge the reaction vessel with inert gas (Argon or N₂). Use a gas-tight glass

syringe equipped with a PTFE plunger or a stainless-steel cannula for transfer.

Causality: Using inert gas prevents the flammable vapors from mixing with atmospheric

oxygen, keeping the local atmosphere below the Lower Explosive Limit (LEL).

Reaction Execution:

Action: Maintain the reaction temperature strictly below the flash point (24.4 °C) during the

addition phase using a monitored water/ice bath.

PART 5: Emergency Response & Spill Mitigation
In the event of a spill or exposure, immediate, protocol-driven action is required to prevent

systemic toxicity or fire.
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Dermal Exposure: Immediately remove contaminated clothing. Flush the affected skin with

copious amounts of water under a safety shower for a minimum of 15 minutes. Do not use

chemical antidotes on the skin[5].

Spill Cleanup Protocol:

Isolate: Evacuate the immediate area and eliminate all ignition sources (turn off hotplates,

stirrers, and nearby electronics)[6].

Absorb: Cover the spill with an inert, non-combustible absorbent such as dry sand or

vermiculite. Never use sawdust or paper towels, as these are combustible and can ignite

upon contact with oxidizing agents or static sparks[7].

Collect: Use non-sparking tools (e.g., beryllium-copper or plastic scoops) to transfer the

absorbed material into a grounded, sealable hazardous waste container.

PART 6: Waste Management & Disposal Plan
Improper disposal of nitriles can lead to lethal consequences in the waste storage room.

Segregation: Collect (S)-(+)-2-Methylbutyronitrile waste in clearly labeled, dedicated

"Toxic/Flammable Organic Waste" containers.

Incompatibility Warning (Critical):Never mix nitrile waste with strong acids (e.g., HCl, H₂SO₄)

or strong oxidizers. Acidic hydrolysis of nitriles can generate highly toxic, volatile Hydrogen

Cyanide (HCN) gas[3].

Disposal Method: The only approved method for disposal is high-temperature incineration in

a permitted facility equipped with an afterburner and an alkaline scrubber to neutralize

nitrogen oxide (NOx) emissions[8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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